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Compound of Interest

Compound Name: 2-Fluoro-4-methoxyphenol

Cat. No.: B070217 Get Quote

For researchers and scientists in the fast-paced world of drug development, meticulous

adherence to safety protocols is paramount. This guide provides essential, immediate safety

and logistical information for the proper disposal of 2-Fluoro-4-methoxyphenol, ensuring a

safe laboratory environment and compliance with regulations.

Chemical and Physical Properties
A clear understanding of the substance's properties is the first step in safe handling and

disposal.

Property Value

Molecular Formula C₇H₇FO₂

Molecular Weight 142.13 g/mol

Appearance Colorless to Yellow clear liquid[1][2]

Purity >95.0% (GC)[1][2]

Boiling Point 195 °C / 383 °F

Flash Point 101 °C / 213.8 °F

Specific Gravity 1.247

Incompatible Materials Strong oxidizing agents, Strong acids
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Hazard Profile and Safety Precautions
2-Fluoro-4-methoxyphenol presents several hazards that necessitate careful handling and

the use of personal protective equipment (PPE).

Primary Hazards:

Harmful if swallowed, in contact with skin, or if inhaled.[3]

Causes serious eye damage and skin irritation.[3][4]

May cause respiratory irritation.[3]

Harmful to aquatic life with long-lasting effects.[4]

Required Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[5]

Skin Protection: Wear protective gloves and clothing to prevent skin exposure.[3]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation is experienced.[3]

Step-by-Step Disposal Procedures
The recommended method for the disposal of 2-Fluoro-4-methoxyphenol is through an

approved waste disposal plant.[3][6] Adherence to all national and local regulations for

hazardous waste disposal is crucial.

1. Waste Segregation:

Establish a designated and clearly labeled hazardous waste container specifically for 2-
Fluoro-4-methoxyphenol waste.

Do not mix this waste with other chemical waste streams to avoid incompatible reactions.[6]

2. Handling of Spills:
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In case of a spill, evacuate non-essential personnel from the area.[6]

Ensure adequate ventilation.[6]

Wear appropriate PPE, including gloves, safety goggles, and a respirator if necessary.[6]

Cover drains to prevent the material from entering waterways.[6]

Absorb the spill with an inert material (e.g., sand, vermiculite) and place it into a suitable,

labeled container for disposal.[6]

Thoroughly clean the affected area.[6]

3. Disposal of Empty Containers:

Empty containers should be treated as if they still contain the product.[6]

Triple rinse the container with a suitable solvent.[6][7]

Collect the rinsate as hazardous waste.[6][7] For highly toxic chemicals, the first three rinses

must be collected as hazardous waste.[7]

Deface the label on the empty container before disposal in accordance with local regulations.

[6]

4. Disposal of Contaminated Materials:

Contaminated PPE, such as gloves, and other disposable materials should be collected in a

designated, labeled hazardous waste container.[6]

Contaminated clothing should be removed immediately and washed thoroughly before

reuse.[3][6]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-
Fluoro-4-methoxyphenol.
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Waste Identification

Hazard Assessment & PPE

Disposal Path

Procedures

Final Disposal

Identify 2-Fluoro-4-methoxyphenol Waste

Assess Hazards:
- Harmful (swallowed, inhaled, skin)

- Severe eye irritant
- Aquatic toxicity

Wear Appropriate PPE:
- Safety Goggles

- Chemical-resistant Gloves
- Protective Clothing

Spill or Leak?

Empty Container?

No

Absorb with inert material.
Collect in labeled container.

Yes

Chemical Waste

No

Triple rinse with solvent.
Collect rinsate as hazardous waste.

Yes

Collect in a designated,
labeled hazardous waste container.

Do not mix with other wastes.

Dispose through an
approved waste disposal plant.

Click to download full resolution via product page

Caption: Disposal workflow for 2-Fluoro-4-methoxyphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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